CYCLOPROPYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE

• IUPAC Name: cyclopropyl-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H20N2O/c1-12-4-2-3-5-14(12)16-8-10-17(11-9-16)15(18)13-6-7-13/h2-5,13H,6-11H2,1H3
• InChI Key: DXYZJSWWRANDNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

Cyclopropyl[4-(2-methylphenyl)piperazino]methanone is a compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclopropyl[4-(2-methylphenyl)piperazino]methanone typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of DBU, leading to the formation of protected piperazines . Deprotection of these piperazines followed by selective intramolecular cyclization can yield the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using the aforementioned synthetic routes, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

Cyclopropyl[4-(2-methylphenyl)piperazino]methanone can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to introduce oxygen atoms into the molecule.

Reduction: Reducing agents can be used to remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Cyclopropyl[4-(2-methylphenyl)piperazino]methanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of cyclopropyl[4-(2-methylphenyl)piperazino]methanone involves its interaction with specific molecular targets and pathways. For instance, piperazine derivatives are known to act as GABA receptor agonists, which can lead to the inhibition of neurotransmitter release and subsequent physiological effects . The exact molecular targets and pathways for this compound are still under investigation.

Comparison with Similar Compounds

Similar Compounds

2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1H-benzo[d]imidazoles: These compounds also exhibit affinity for alpha1-adrenergic receptors and have been studied for their potential therapeutic applications.

N-arylpiperazines: These compounds share a similar piperazine core structure and are known for their diverse biological activities.

Uniqueness

Cyclopropyl[4-(2-methylphenyl)piperazino]methanone is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties